Ammonium formate Ammonium formate Ammonium formate is a white solid with a weak odor of ammonia. Sinks and mixes slowly with water. (USCG, 1999)
Ammonium formate is the ammonium salt of formic acid. It has a role as a buffer. It is functionally related to a formic acid.
Brand Name: Vulcanchem
CAS No.: 540-69-2
VCID: VC21050111
InChI: InChI=1S/CH2O2.H3N/c2-1-3;/h1H,(H,2,3);1H3
SMILES: C(=O)[O-].[NH4+]
Molecular Formula: CH2O2.H3N
CH5NO2
Molecular Weight: 63.056 g/mol

Ammonium formate

CAS No.: 540-69-2

Cat. No.: VC21050111

Molecular Formula: CH2O2.H3N
CH5NO2

Molecular Weight: 63.056 g/mol

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Ammonium formate - 540-69-2

Specification

Description Ammonium formate is a white solid with a weak odor of ammonia. Sinks and mixes slowly with water. (USCG, 1999)
Ammonium formate is the ammonium salt of formic acid. It has a role as a buffer. It is functionally related to a formic acid.
CAS No. 540-69-2
Molecular Formula CH2O2.H3N
CH5NO2
Molecular Weight 63.056 g/mol
IUPAC Name azanium;formate
Standard InChI InChI=1S/CH2O2.H3N/c2-1-3;/h1H,(H,2,3);1H3
Standard InChI Key VZTDIZULWFCMLS-UHFFFAOYSA-N
SMILES C(=O)[O-].[NH4+]
Canonical SMILES C(=O)[O-].[NH4+]
Boiling Point 180 °C DECOMP
Colorform WHITE MONOCLINIC CRYSTALS
Melting Point 241 °F (USCG, 1999)
116 °C

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